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Compound of Interest

Compound Name: (R)-Bromoenol lactone

Cat. No.: B564792 Get Quote

An in-depth examination of the synthesis, mechanism of action, and experimental applications

of the selective iPLA2γ inhibitor, (R)-Bromoenol lactone.

Introduction
(R)-Bromoenol lactone ((R)-BEL) is a chiral molecule identified as a potent, irreversible, and

mechanism-based inhibitor of calcium-independent phospholipase A2 gamma (iPLA2γ).[1][2][3]

[4] Its selectivity for the γ isoform over the β isoform of iPLA2 makes it a valuable tool for

investigating the specific roles of this enzyme in various cellular processes. This guide provides

a comprehensive overview of (R)-BEL, including its chemical properties, biological activity, and

detailed experimental protocols for its application in research.

Chemical and Physical Properties
(R)-Bromoenol lactone is a compound with the molecular formula C16H13BrO2 and a

molecular weight of 317.18 g/mol .[5] A summary of its key chemical and physical properties is

presented in Table 1.

Table 1: Chemical and Physical Properties of (R)-Bromoenol Lactone
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Property Value Source

CAS Number 478288-90-3 [1][2][3][4][5][6]

Molecular Formula C16H13BrO2 [2][3][5]

Molecular Weight 317.18 g/mol [5][6]

IUPAC Name

(3R,6E)-6-

(bromomethylidene)-3-

(naphthalen-1-yl)oxan-2-one

[5]

Synonyms (R)-BEL [2][5]

Purity ≥98% [2]

Formulation A solution in methyl acetate [2]

Solubility

DMF: 50 mg/ml, DMSO: 25

mg/ml, Ethanol: 5 mg/ml, PBS

(pH 7.2): 0.05 mg/ml

[2]

λmax 222, 280 nm [2]

Storage -20°C [2]

Biological Activity and Mechanism of Action
(R)-BEL is primarily recognized as a selective inhibitor of calcium-independent phospholipase

A2γ (iPLA2γ).[1][2][3][4] It acts as an irreversible, mechanism-based inhibitor.[1][2][3][4] The

inhibitory activity of (R)-BEL against various enzymes is summarized in Table 2.

Table 2: Inhibitory Activity of (R)-Bromoenol Lactone
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Target Enzyme IC50 Notes Source

Human recombinant

iPLA2γ
~0.6 µM

Irreversible,

mechanism-based

inhibition.

[1][2][3][4][6]

iPLA2β
Inhibition only at high

doses (20-30 µM)

Significantly less

potent against the β

isoform.

[2][3]

Phosphatidate

Phosphohydrolase-1

(PAP-1)

Potent inhibitor

This off-target effect

can induce apoptosis

with long incubation

times.

[7]

Voltage-gated Ca2+

channels (CaV1.2)
Potent inhibitor

iPLA2-independent

inhibition.
[8]

Transient Receptor

Potential Canonical

(TRPC) channels

(TRPC5, TRPC6)

Potent inhibitor
iPLA2-independent

inhibition.
[8]

Adipose triglyceride

lipase (ATGL)
Inhibitor [9]

The primary mechanism of action of (R)-BEL involves the irreversible modification of the active

site of iPLA2γ. However, it is crucial for researchers to be aware of its off-target effects,

particularly the inhibition of PAP-1, which can lead to apoptosis in various cell lines.[7] This is

especially important in studies involving prolonged exposure to the compound.

Signaling Pathways Affected by (R)-Bromoenol Lactone
The inhibition of iPLA2γ by (R)-BEL can impact multiple downstream signaling pathways that

are dependent on the products of iPLA2γ activity, such as the release of arachidonic acid.

Furthermore, its off-target effects on other enzymes and channels can lead to broader cellular

consequences.
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Caption: Inhibition of multiple enzymes and channels by (R)-BEL.

Experimental Protocols
Detailed methodologies are crucial for the reproducible application of (R)-Bromoenol lactone
in research.

In Vitro iPLA2 Activity Assay
This protocol is adapted from a method for measuring PLA2 activity in cell lysates.[10]

Materials:

(R)-Bromoenol lactone (CAS 478288-90-3)

Cell or tissue cytosol
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Assay buffer: 0.1 M Tris-HCl (pH 9.0), 4 mM CaCl2, 1 mg/ml fatty acid-free bovine serum

albumin

Radiolabeled substrate: e.g., 1-palmitoyl-2-[1-14C]linoleoyl-sn-glycero-3-phosphocholine

Dole's reagent (isopropanol:heptane:1 M H2SO4, 40:10:1)

Heptane

Silica gel

Liquid scintillation counter

Procedure:

Prepare the assay mixture containing assay buffer and the cell/tissue cytosol.

Add (R)-BEL to the desired final concentration. A vehicle control (e.g., DMSO) should be run

in parallel.

Pre-incubate the mixture for a specified time to allow for inhibitor binding.

Initiate the reaction by adding the radiolabeled substrate.

Incubate at 37°C for a defined period (e.g., 60 minutes).

Stop the reaction by adding Dole's reagent.

Extract the released fatty acids by adding heptane and water, followed by vortexing and

centrifugation.

Separate the heptane layer and pass it through a small column of silica gel to remove any

remaining phospholipids.

Quantify the radioactivity of the released fatty acid in the heptane layer using a liquid

scintillation counter.
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Caption: Workflow for an in vitro iPLA2 activity assay.
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Cell-Based Apoptosis Assay
This protocol is based on findings that BEL can induce apoptosis.[7]

Materials:

Cell line of interest (e.g., U937, THP-1)

Complete cell culture medium

(R)-Bromoenol lactone (CAS 478288-90-3)

Annexin V-FITC and Propidium Iodide (PI) staining kit

Flow cytometer

Procedure:

Seed cells in appropriate culture plates and allow them to adhere or stabilize.

Treat cells with various concentrations of (R)-BEL for a specified duration (e.g., 24 hours).

Include a vehicle-treated control group.

Harvest the cells by trypsinization or scraping.

Wash the cells with cold PBS.

Resuspend the cells in 1X Annexin V binding buffer.

Add Annexin V-FITC and PI to the cell suspension according to the manufacturer's

instructions.

Incubate the cells in the dark for 15 minutes at room temperature.

Analyze the stained cells by flow cytometry to quantify the percentage of apoptotic (Annexin

V positive) and necrotic (PI positive) cells.

Safety and Handling
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(R)-Bromoenol lactone is intended for research use only.[1][11] Standard laboratory safety

precautions should be followed when handling this compound. This includes wearing personal

protective equipment such as gloves, safety glasses, and a lab coat.[12] Avoid inhalation of

dust or aerosols and prevent contact with skin and eyes.[12] Store the compound at -20°C in a

tightly sealed container.[12]

Conclusion
(R)-Bromoenol lactone is a valuable pharmacological tool for the selective inhibition of

iPLA2γ. Its use has contributed to a better understanding of the role of this enzyme in various

physiological and pathological processes. However, researchers must be mindful of its off-

target activities, particularly its ability to inhibit PAP-1 and induce apoptosis, and design their

experiments accordingly. The detailed protocols and data presented in this guide are intended

to facilitate the effective and reproducible use of (R)-BEL in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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